Cas no 83880-65-3 (Mometasone Furoate Impurity A)
Mometasone Furoate Impurity A Chemical and Physical Properties
Names and Identifiers
-
- Pregna-1,4,9(11)-triene-3,20-dione,21-chloro-17-[(2-furanylcarbonyl)oxy]-16-methyl-, (16a)- (9CI)
- Mometasone Furoate-d3
- 21-chloro-16α-methyl-17α-hydroxy-1,4,9(11)-pregnatriene-3,20-dione 17-(2'-furoate)
- Mometasone Furoate I
- MoMetasone Furoate IMpurity A
- (16α)-21-Chloro-17-[(2-furanylcarbonyl)oxy]-16-methylpregna-1,4,9(11)-triene-3,20-dione (ACI)
- UNII-M2A68F897F
- M2A68F897F
- 21-chloro-16alpha-methyl-3,20-dioxopregna-1,4,9(11)-trien-17-yl furan-2-carboxylate
- (16alpha)-21-Chloro-17-((2-furanylcarbonyl)oxy)-16-methylpregna-1,4,9(11)-triene-3,20-dione
- (16.ALPHA.)-21-CHLORO-17-((2-FURANYLCARBONYL)OXY)-16-METHYLPREGNA-1,4,9(11)-TRIENE-3,20-DIONE
- 21-CHLORO-16.ALPHA.-METHYL-3,20-DIOXOPREGNA-1,4,9(11)-TRIEN-17-YL FURAN-2-CARBOXYLATE
- Pregna-1,4,9(11)-triene-3,20-dione, 21-chloro-17-[(2-furanylcarbonyl)oxy]-16-methyl-, (16a)-; 21-Chloro-16a-methyl-3,20-dioxopregna-1,4,9(11)-trien-17-yl Furan-2-carboxylate; Mometasone Furoate Imp. A (EP)
- Mometasone furoate impurity A [EP]
- MOMETASONE FUROATE IMPURITY A [EP IMPURITY]
- Pregna-1,4,9(11)-triene-3,20-dione, 21-chloro-17-((2-furanylcarbonyl)oxy)-16-methyl-, (16alpha)-
- PREGNA-1,4,9(11)-TRIENE-3,20-DIONE, 21-CHLORO-17-((2-FURANYLCARBONYL)OXY)-16-METHYL-, (16.ALPHA.)-
- 83880-65-3
- 21-CHLORO-9,11-EPOXY-17-HYDROXY-16-METHYL-1,4-
- [(8S,10S,13S,14S,16R,17R)-17-(2-Chloroacetyl)-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-yl] furan-2-carboxylate
- Mometasone Furoate Impurity A
-
- Inchi: 1S/C27H29ClO5/c1-16-13-21-19-7-6-17-14-18(29)8-10-25(17,2)20(19)9-11-26(21,3)27(16,23(30)15-28)33-24(31)22-5-4-12-32-22/h4-5,8-10,12,14,16,19,21H,6-7,11,13,15H2,1-3H3/t16-,19-,21+,25+,26+,27+/m1/s1
- InChI Key: GSJLBVBYMSNTPZ-XACSLSAESA-N
- SMILES: O([C@@]1([C@H](C)C[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)C3=CC[C@]12C)=O)C(=O)CCl)C(C1OC=CC=1)=O
Computed Properties
- Exact Mass: 468.1703517g/mol
- Monoisotopic Mass: 468.1703517g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 995
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 73.6Ų
Mometasone Furoate Impurity A Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
Mometasone Furoate Impurity A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M490100-2.5mg |
Mometasone Furoate Impurity A |
83880-65-3 | 2.5mg |
$ 253.00 | 2023-09-06 | ||
| TRC | M490100-10mg |
Mometasone Furoate Impurity A |
83880-65-3 | 10mg |
$ 1013.00 | 2023-09-06 | ||
| TRC | M490100-25mg |
Mometasone Furoate Impurity A |
83880-65-3 | 25mg |
$ 1869.00 | 2023-09-06 | ||
| TRC | M490100-50mg |
Mometasone Furoate Impurity A |
83880-65-3 | 50mg |
$2670.00 | 2023-05-17 | ||
| TRC | M490100-100mg |
Mometasone Furoate Impurity A |
83880-65-3 | 100mg |
$4351.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-484869-2.5mg |
Mometasone Furoate Impurity A, |
83880-65-3 | 2.5mg |
¥3234.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-484869-2.5 mg |
Mometasone Furoate Impurity A, |
83880-65-3 | 2.5 mg |
¥3,234.00 | 2023-07-11 | ||
| A2B Chem LLC | AH49613-2.5mg |
21-CHLORO-9,11-EPOXY-17-HYDROXY-16-METHYL-1,4- |
83880-65-3 | 2.5mg |
$363.00 | 2024-04-19 | ||
| A2B Chem LLC | AH49613-10mg |
21-CHLORO-9,11-EPOXY-17-HYDROXY-16-METHYL-1,4- |
83880-65-3 | 10mg |
$1091.00 | 2024-04-19 | ||
| A2B Chem LLC | AH49613-25mg |
21-CHLORO-9,11-EPOXY-17-HYDROXY-16-METHYL-1,4- |
83880-65-3 | 25mg |
$1911.00 | 2024-04-19 |
Mometasone Furoate Impurity A Production Method
Production Method 1
2.1 Reagents: Pyridine Solvents: Pyridine
3.1 Reagents: Lithium chloride Solvents: Dimethylformamide
Production Method 2
Production Method 3
2.1 Reagents: Perchloric acid Solvents: Methanol , Water
3.1 Reagents: Pyridine Solvents: Pyridine
4.1 Reagents: Lithium chloride Solvents: Dimethylformamide
Production Method 4
2.1 Reagents: Lithium chloride Solvents: Dimethylformamide
Mometasone Furoate Impurity A Raw materials
- Pregna-1,4,9(11)-triene-3,20-dione, 21-(acetyloxy)-17-[(2-furanylcarbonyl)oxy]-16-methyl-, (16α)-
- 17,21-Dihydroxy-16a-methylpregna-1,4,9(11)-triene-3,20-dione 21-Acetate
- (16α)-17-(2-Furanylcarbonyl)oxy-16-methyl-21-(methylsulfonyl)oxypregna-1,4,9(11)-triene-3,20-dione
- (16α)-17-(2-Furanylcarbonyl)oxy-21-hydroxy-16-methylpregna-1,4,9(11)-triene-3,20-dione
Mometasone Furoate Impurity A Preparation Products
Mometasone Furoate Impurity A Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on Mometasone Furoate Impurity A
Comprehensive Analysis of Mometasone Furoate Impurity A (CAS No. 83880-65-3): Properties, Applications, and Industry Insights
Mometasone Furoate Impurity A (CAS No. 83880-65-3) is a critical analytical reference standard in pharmaceutical quality control, particularly for the corticosteroid Mometasone Furoate. As a process-related impurity, it plays a pivotal role in ensuring drug safety and efficacy. This compound has garnered significant attention from researchers and regulatory bodies due to its implications in stability testing and method validation for topical anti-inflammatory formulations.
The structural characteristics of Mometasone Furoate Impurity A make it an essential marker for monitoring synthetic pathways. With the increasing global demand for generic dermatological drugs, understanding this impurity's behavior has become crucial for manufacturers aiming to meet stringent ICH Q3A/B guidelines. Recent studies focus on its chromatographic separation challenges and the development of sensitive HPLC-UV methods capable of detecting it at levels below 0.1%.
From a regulatory perspective, the control of Mometasone-related impurities has become more rigorous following updates to pharmacopeial monographs. The European Pharmacopoeia and USP now include specific limits for Impurity A in finished products, driving innovation in analytical techniques. This aligns with current industry trends toward QbD (Quality by Design) approaches in impurity profiling.
Recent advancements in mass spectrometry have enabled more precise characterization of 83880-65-3, particularly its fragmentation patterns under various ionization conditions. Such technical progress supports the pharmaceutical industry's need for robust stability-indicating methods, especially for products with complex matrices like creams and ointments containing Mometasone Furoate.
The synthesis and control of Mometasone Furoate Impurity A represent an active area of research, with several published routes emphasizing green chemistry principles. Modern synthetic approaches aim to minimize its formation while optimizing yield—a balance that addresses both environmental concerns and cost-effectiveness in API production.
From a commercial standpoint, the market for pharmaceutical reference standards including 83880-65-3 has grown substantially, driven by increased outsourcing of analytical services and stricter regulatory oversight. This growth reflects broader industry movements toward comprehensive impurity control strategies throughout the drug development lifecycle.
Emerging research explores the potential biological activity of Mometasone Furoate Impurity A, though current data suggest it lacks significant pharmacological effects at typical impurity levels. Nevertheless, such investigations contribute valuable insights into structure-activity relationships within the corticosteroid class, potentially informing future drug design.
The storage and handling of CAS 83880-65-3 require specific considerations due to its sensitivity to light and humidity. Best practices recommend protection from oxidation and storage at controlled temperatures—protocols that align with general standards for pharmaceutical impurities management in quality control laboratories.
Analytical method development for Mometasone Furoate Impurity A continues to evolve, with recent publications highlighting UPLC-MS/MS techniques that offer superior resolution and shorter run times compared to traditional HPLC. These advancements support the industry's need for high-throughput analysis in quality control environments.
As regulatory agencies place greater emphasis on impurity qualification thresholds, the pharmaceutical industry's reliance on well-characterized standards like 83880-65-3 will only increase. This trend underscores the importance of continued research into the compound's physicochemical properties and analytical behavior across different experimental conditions.
The scientific literature reveals growing interest in forced degradation studies involving Mometasone Furoate and its impurities. Such investigations provide crucial data about potential degradation pathways and help establish appropriate shelf-life specifications for finished pharmaceutical products.
Looking ahead, the role of Mometasone Furoate Impurity A in pharmaceutical analysis is expected to expand with the development of new formulation technologies. Particularly in generic drug development, thorough understanding and control of this impurity remain essential for demonstrating therapeutic equivalence to reference listed drugs.
83880-65-3 (Mometasone Furoate Impurity A) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)